Cas no 1396843-15-4 (2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396843-15-4
• MF: C₁₆H₂₀N₆O₂
• MW: 328.369002342224
• CID: 6586832
• PubChem ID: 71791335
• Update Time: 2025-11-06

2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-methylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]tetrazole-5-carboxamide
• 1396843-15-4
• AKOS024541288
• F6237-0532
• N-(3-(2-oxopyrrolidin-1-yl)propyl)-2-(p-tolyl)-2H-tetrazole-5-carboxamide
• VU0538783-1
• 2-(4-methylphenyl)-N-[3-(2-oxopyrrolidin-1-yl)propyl]-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C16H20N6O2/c1-12-5-7-13(8-6-12)22-19-15(18-20-22)16(24)17-9-3-11-21-10-2-4-14(21)23/h5-8H,2-4,9-11H2,1H3,(H,17,24)
• InChI Key： MPLXAFGSTAOCKF-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCCN2CCCC2=O)=O)N=NN1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 328.16477390g/mol
• Monoisotopic Mass: 328.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396843-15-4) and Its Emerging Applications in Chemical Biology

The compound 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by the CAS number 1396843-15-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of tetrazole derivatives, which have garnered considerable attention due to their diverse biological activities and mechanistic versatility. The presence of multiple pharmacophoric moieties—including a tetrazole core, a methylphenyl (para-substituted benzene ring), and an N-substituted propyl chain linked to a pyrrolidinone moiety—endows this molecule with unique chemical and biological properties that make it a compelling candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, tetrazoles have emerged as versatile scaffolds due to their ability to modulate various biological pathways. The tetrazole ring in 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide is particularly noteworthy, as it is known to exhibit inhibitory effects on enzymes such as caspase-like proteases and certain kinases. These activities are of paramount interest in the context of inflammation, cancer, and neurodegenerative diseases. Furthermore, the methylphenyl substituent introduces lipophilicity and potential for receptor binding, while the pyrrolidinone moiety enhances solubility and metabolic stability—a critical factor in drug design.

The structural features of this compound also suggest potential interactions with biological targets beyond traditional enzyme inhibition. For instance, the tetrazole core can engage in hydrogen bonding with polar residues in protein active sites, while the flexible propyl chain allows for conformational adaptability. These properties make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD). In recent years, computational methods such as molecular docking and virtual screening have been increasingly employed to explore the binding affinity of such compounds with target proteins. Preliminary computational studies on 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-yl)propyl-2H-1,2,3,4-tetrazole-5-carboxamide have indicated promising interactions with proteins involved in metabolic pathways and signal transduction.

In the context of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The combination of a tetrazole, a methylphenyl, and a pyrrolidinone scaffold provides a rich chemical platform for developing such agents. For example, studies have suggested that derivatives of this class may exhibit dual activity against both kinases and proteases—a strategy that has shown promise in overcoming drug resistance in cancer therapy. Additionally, the structural motif is reminiscent of known bioactive scaffolds used in antiviral and anti-inflammatory drugs, indicating potential therapeutic relevance.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic approaches often involve multi-step sequences involving functional group transformations such as condensation reactions between hydrazides and nitriles to form tetrazoles, followed by alkylation or acylation steps to introduce the propyl chain and carboxamide moiety. Recent advances in synthetic methodology have enabled more efficient routes to tetrazole derivatives using transition-metal-catalyzed reactions or microwave-assisted synthesis techniques. These innovations not only improve yield but also allow for greater structural diversification—a crucial aspect when exploring new drug candidates.

From a pharmacokinetic perspective, 2-(4-methylphenyl)-N-3-(2-oxopyrrolidin-1-y l)propyl - 2 H - 1 , 2 , 3 , 4 - tetraz ole - 5 - carbox amide exhibits characteristics that are favorable for drug development. The presence of polar functional groups such as the carboxamide and pyrrolidinone enhances water solubility while maintaining adequate lipophilicity for membrane permeability. Preliminary pharmacokinetic studies suggest moderate oral bioavailability and reasonable metabolic stability under physiological conditions—key parameters for evaluating drug candidates before moving into clinical trials.

The potential applications of this compound extend beyond oncology; it may also be relevant in treating neurological disorders where dysregulation of kinase activity or proteolytic processes plays a role. For instance, tetra zole - based compou nds have been explored as modulators of neuroinflammation—a hallmark of conditions such as Alzheimer’s disease or Parkinson’s disease—due to their ability to inhibit inflammatory enzymes like caspase-like proteases found in microglia cells. The unique combination of moieties in this molecule positions it as a promising lead for further exploration in this area.

In conclusion, 2 -( 4 - methyl phen yl ) - N - 3 -( 2 - oxopy r r oli d i n -1 - y l ) prop y l - 2 H -1 , 2 , 3 , 4 - tet ra z ole -5 - carbox amide (CAS No.1396843–15–4) is a structurally sophisticated compound with multifaceted biological potential derived from its distinct pharmacophoric elements—including a central tetra zole, an aromatic methyl phen yl, an aliphatic chain terminated by an amide group,and a py r rol idino ne scaffold . Its syn thesis presents both challenges and opportunities for medicinal chemists seeking novel therapeutic agents,while its pharmacological profile suggests utility across multiple disease areas ranging from cancer treatment to neurodegenerative disorders . As research continues,this compou nd holds promise not only as an individual lead but also as inspiration for designing next-generation multitarget-directed ligands . p >